Cas no 6630-04-2 (6-(5-carboxypentylcarbamoylamino)hexanoic Acid)
6630-04-2 structure
Product Name:6-(5-carboxypentylcarbamoylamino)hexanoic Acid
CAS No:6630-04-2
MF:C13H24N2O5
MW:288.340064048767
CID:1707071
PubChem ID:246663
Update Time:2025-04-21
6-(5-carboxypentylcarbamoylamino)hexanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(5-carboxypentylcarbamoylamino)hexanoic Acid
- AC1Q75GA
- AC1L6IKN
- AC1Q5WBY
- N,N'-Bis-(5-carboxy-pentyl)-harnstoff
- NSC60008
- 6,6'-ureylene-di-hexanoic acid
- CTK5C4105
- hexanoic acid, 6,6'-(carbonyldiimino)bis-
- AR-1J1844
- NCIOpen2_002354
- 1,3-Bis(5-carboxypentyl)urea
- 6,6'-ureylenedihexanoic acid
- N6-N6'-Carbonyl-bis-6-amino-capronsaeure
- 6,6'-Ureylen-di-hexansaeure
- AC1Q75GA; AC1L6IKN; AC1Q5WBY; N,N'-Bis-(5-carboxy-pentyl)-harnstoff; NSC60008; 6,6'-ureylene-di-hexanoic acid; CTK5C4105; hexanoic acid, 6,6'-(carbonyldiimino)bis-; AR-1J1844; NCIOpen2_002354; 1,3-Bis(5-carboxypentyl)urea; 6,6'-ureylenedihexanoic acid; N6-N6'-Carbonyl-bis-6-amino-capronsaeure; 6,6'-Ureylen-di-hexansaeure;
- 1,3-BIS-(5-CARBOXYPENTYL)-UREA
- DTXSID20289259
- NSC-60008
- CHEMBL3109664
- 6630-04-2
- AKOS024332748
- BDBM50446399
- SCHEMBL14433699
-
- Inchi: 1S/C13H24N2O5/c16-11(17)7-3-1-5-9-14-13(20)15-10-6-2-4-8-12(18)19/h1-10H2,(H,16,17)(H,18,19)(H2,14,15,20)
- InChI Key: LXNSSMBDZOAFCT-UHFFFAOYSA-N
- SMILES: O=C(NCCCCCC(=O)O)NCCCCCC(=O)O
Computed Properties
- Exact Mass: 288.16862
- Monoisotopic Mass: 288.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 587.6°C at 760 mmHg
- Flash Point: 309.2°C
- Refractive Index: 1.499
- PSA: 115.73
6-(5-carboxypentylcarbamoylamino)hexanoic Acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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